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Compound of Interest

Compound Name:
2-(4-Bromophenyl)morpholine

hydrochloride

Cat. No.: B7843707

Get Quote

Mechanistic Context & Conformational Dynamics
N-substituted morpholines are ubiquitous pharmacophores in medicinal chemistry, valued for

their favorable physicochemical properties, including enhanced aqueous solubility and

metabolic stability. Accurate structural characterization of these heterocycles relies heavily on

¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy[1].

The morpholine ring typically adopts a chair conformation in solution. Because oxygen is

significantly more electronegative than nitrogen, the methylene protons adjacent to the oxygen

(O-CH₂) are strongly deshielded, typically resonating further downfield (δ 3.6–3.8 ppm)

compared to the nitrogen-adjacent protons (N-CH₂, δ 2.4–3.1 ppm)[1].

The Causality of Signal Splitting: The nature of the N-substituent dictates the conformational

dynamics of the ring, fundamentally altering the NMR spectra:

Alkyl/Aryl Substitution: In N-alkyl or N-aryl morpholines (e.g., N-methylmorpholine, N-

phenylmorpholine), rapid nitrogen inversion and free rotation occur at room temperature.

This dynamic averaging results in a symmetric NMR profile, yielding exactly two distinct CH₂

environments in both ¹H and ¹³C spectra[2].
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Acyl Substitution: In N-acyl morpholines (e.g., N-acetylmorpholine or N-formylmorpholine),

the nitrogen lone pair delocalizes into the adjacent carbonyl π-system. This resonance

imparts partial double-bond character to the C–N bond, severely restricting its rotation at

ambient temperatures. Consequently, the symmetry of the morpholine ring is broken,

rendering the two "sides" of the ring magnetically inequivalent. This causality manifests as a

distinct splitting of the N-CH₂ and O-CH₂ signals into four separate environments in the ¹³C

NMR spectrum,[3].

Quantitative NMR Data Summaries
The following table synthesizes the ¹H and ¹³C NMR chemical shifts for three representative

classes of N-substituted morpholines, illustrating the spectral impact of the N-substituent.

Compound
¹H NMR (δ, ppm in
CDCl₃)

¹³C NMR (δ, ppm in
CDCl₃)

Conformational
State

N-Methylmorpholine

3.70 (m, 4H, O-CH₂),

2.45 (m, 4H, N-CH₂),

2.30 (s, 3H, N-CH₃)

67.0 (O-CH₂), 55.3 (N-

CH₂), 46.0 (N-CH₃)

Rapid inversion

(Symmetric)[4]

N-Phenylmorpholine

3.84–3.74 (m, 4H, O-

CH₂), 3.15–3.04 (m,

4H, N-CH₂), 7.26–

6.75 (m, 5H, Ar-H)

67.1 (O-CH₂), 49.6 (N-

CH₂), 151.4, 129.3,

120.2, 115.8 (Ar-C)

Rapid inversion

(Symmetric)[2]

N-Acetylmorpholine

3.70–3.62 (m, 4H, O-

CH₂), 3.62–3.56 (m,

2H, N-CH₂), 3.49–

3.39 (m, 2H, N-CH₂),

2.07 (s, 3H, COCH₃)

67.0, 66.7 (O-CH₂),

46.8, 41.9 (N-CH₂),

169.3 (C=O), 21.2

(CH₃)

Restricted rotation

(Asymmetric)[3]
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Sample Prep & 1D NMR Acquisition

Analyze Methylene (CH2) Regions
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(Rapid Nitrogen Inversion)
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2D NMR (HSQC/HMBC)
for Assignment

Final Structural Validation
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Workflow for structural elucidation of N-substituted morpholines via NMR.
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Experimental Protocol: A Self-Validating System
To ensure absolute trustworthiness in structural elucidation, the following protocol integrates

physical causality with internal self-validation checkpoints.

Step 1: Sample Preparation
Concentration: Dissolve 15–20 mg (for ¹H) or 40–50 mg (for ¹³C) of the purified morpholine

derivative in 0.6 mL of deuterated chloroform (CDCl₃).

Referencing: Ensure the presence of tetramethylsilane (TMS) as an internal standard (δ 0.00

ppm) to prevent chemical shift drift[4].

Step 2: Acquisition Parameters
¹H NMR (400 MHz): Acquire 16 scans using a standard single-pulse sequence. Set the

relaxation delay (D1) to at least 2 seconds.

Causality: A sufficient D1 ensures complete longitudinal relaxation of all protons, which is

physically required to achieve accurate, quantitative integration.

¹³C NMR (101 MHz): Acquire 512–1024 scans with proton decoupling. Set D1 to 2–3

seconds.

Causality: Quaternary carbons (e.g., the carbonyl carbon in N-acetylmorpholine or the

ipso-carbon in N-phenylmorpholine) lack attached protons to facilitate dipole-dipole

relaxation, resulting in significantly longer T1 relaxation times. A lengthened D1 prevents

the artificial suppression of these critical framework signals[2],[3].

Step 3: Data Processing & Self-Validation (QA/QC)
Phase and Baseline Correction: Apply rigorous manual phase correction. A distorted

baseline will artificially inflate integral values.

The Integration Check (Self-Validation): Integrate the O-CH₂ multiplet (~3.6–3.8 ppm) and

calibrate its value exactly to 4.00. The integral of the N-CH₂ protons must fall strictly within

3.95–4.05. Furthermore, the integral of the N-substituent (e.g., the N-CH₃ singlet) must

match its theoretical proton count (e.g., 3.00).
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Validation Logic: If deviations exceed 5%, the system flags either incomplete relaxation

(requiring a longer D1) or the presence of co-eluting impurities.

2D NMR Verification: For N-acyl derivatives exhibiting signal splitting, execute an HSQC

(Heteronuclear Single Quantum Coherence) experiment.

Validation Logic: Self-validation is achieved when the split ¹³C signals (e.g., δ 41.9 and

46.8 ppm in N-acetylmorpholine) perfectly correlate to the split ¹H multiplets. This

definitively proves that the multiplicity arises from restricted rotation rather than an external

structural impurity[3],[1].
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[https://www.benchchem.com/product/b7843707/docs#application-note-h-and-c-nmr-
spectral-elucidation-of-n-substituted-morpholines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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